Cas no 1227576-61-5 (2-Hydroxy-5-phenylpyridine-3-acetonitrile)

2-Hydroxy-5-phenylpyridine-3-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with a hydroxyl group at the 2-position, a phenyl ring at the 5-position, and an acetonitrile moiety at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich aromatic system and functional groups enable diverse transformations, including nucleophilic substitutions and cyclizations. The compound’s stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep synthetic routes. Researchers appreciate its potential for constructing complex nitrogen-containing scaffolds, particularly in the development of bioactive molecules.

2-Hydroxy-5-phenylpyridine-3-acetonitrile structure

1227576-61-5 structure

Product Name:2-Hydroxy-5-phenylpyridine-3-acetonitrile

CAS No:1227576-61-5

MF:C₁₃H₁₀N₂O

MW:210.23130273819

CID:4913653

Update Time:2025-10-28

2-Hydroxy-5-phenylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-hydroxy-5-phenylpyridine-3-acetonitrile
- 2-Hydroxy-5-phenylpyridine-3-acetonitrile
- Inchi： 1S/C13H10N2O/c14-7-6-11-8-12(9-15-13(11)16)10-4-2-1-3-5-10/h1-5,8-9H,6H2,(H,15,16)
- InChI Key： IYIBYEAUJCFRMN-UHFFFAOYSA-N
- SMILES： O=C1C(CC#N)=CC(=CN1)C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 391
XLogP3: 1
Topological Polar Surface Area: 52.9

2-Hydroxy-5-phenylpyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026000488-250mg	2-Hydroxy-5-phenylpyridine-3-acetonitrile	1227576-61-5	97%	250mg	$700.40	2023-09-03
Alichem	A026000488-500mg	2-Hydroxy-5-phenylpyridine-3-acetonitrile	1227576-61-5	97%	500mg	$1029.00	2023-09-03
Alichem	A026000488-1g	2-Hydroxy-5-phenylpyridine-3-acetonitrile	1227576-61-5	97%	1g	$1747.20	2023-09-03

2-Hydroxy-5-phenylpyridine-3-acetonitrile Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Additional information on 2-Hydroxy-5-phenylpyridine-3-acetonitrile

Exploring the Chemical Properties and Applications of 2-Hydroxy-5-phenylpyridine-3-acetonitrile (CAS No. 1227576-61-5)

2-Hydroxy-5-phenylpyridine-3-acetonitrile, identified by the CAS registry number 1227576-61-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with hydroxyl and acetonitrile functional groups, offering a wide range of potential applications.

The synthesis of 2-Hydroxy-5-phenylpyridine-3-acetonitrile involves a series of carefully designed organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing both yield and purity. These improvements are particularly important for large-scale manufacturing, ensuring that the compound can be produced efficiently while maintaining its high-quality standards.

One of the most promising areas of research involving 2-Hydroxy-5-phenylpyridine-3-acetonitrile is its pharmacological activity. Studies have shown that this compound exhibits significant antioxidant properties, making it a potential candidate for use in anti-inflammatory and neuroprotective therapies. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer treatment, where it has demonstrated selective cytotoxicity against various cancer cell lines.

In the realm of materials science, 2-Hydroxy-5-phenylpyridine-3-acetonitrile has been explored as a precursor for the synthesis of advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to act as a ligand in these systems has opened up new possibilities for applications in gas storage, catalysis, and sensing technologies. Recent studies have highlighted its potential in developing highly efficient catalysts for industrial processes, further underscoring its versatility.

The chemical stability of 2-Hydroxy-5-phenylpyridine-3-acetonitrile under various conditions has also been a focal point of recent research. Understanding its degradation pathways and mechanisms is crucial for ensuring its safe handling and storage. Researchers have employed advanced spectroscopic techniques to study its thermal stability and reactivity under different environmental conditions, providing valuable insights into its practical applications.

Beyond its chemical properties, the ecological impact of CAS No. 1227576-61-5 has also been considered in recent studies. Assessments of its biodegradability and environmental fate are essential for determining its suitability in green chemistry applications. Encouragingly, preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions, aligning with current trends toward sustainable chemical practices.

In conclusion, 2-Hydroxy-5-phenylpyridine-3-acetonitrile, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. From drug discovery to materials development, this compound offers immense potential for innovative applications. As research progresses, it is anticipated that new insights will further unlock the full spectrum of possibilities offered by this intriguing molecule.